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Compound of Interest

Compound Name: Hafnium(4+);tetrabromide

Cat. No.: B083106

This technical guide provides an in-depth overview of the material safety data for hafnium
tetrabromide (HfBra). It is intended for researchers, scientists, and professionals in drug
development who may handle this compound. This document consolidates critical safety
information, handling protocols, and emergency procedures, presenting them in a clear and
accessible format to ensure safe laboratory practices.

Chemical and Physical Properties

Hafnium tetrabromide is a colorless, diamagnetic, and moisture-sensitive solid.[1] It sublimes in
a vacuum and has a structure featuring tetrahedral hafnium centers.[1] It is primarily used in
the manufacture of other substances and is not intended for food or drug use.[2]
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Property Value Reference
Chemical Formula HfBra [LI[31[4][5]
Molecular Weight 498.11 g/mol [2][3][5][6]
Appearance Colorless solid / White powder [1][41[6]
Density 5.094 g/cm3 [1]

Boiling Point 424 °C [4]

CAS Number 13777-22-5 [11[2][3][41[5]16]
EC Number 237-416-9 [1][2]13][6]
Solubility Reacts with water [5]

Hazard Identification and GHS Classification

Hafnium tetrabromide is classified as a corrosive material. The primary hazards are severe skin
burns and serious eye damage.

GHS Pictogram Signal Word Hazard Class Hazard Statements

H314: Causes severe
GHSO05 Danger Skin Corrosion 1B skin burns and eye
damage.[2][3]

H318: Causes serious
Eye Damage 1
eye damage.[2]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
safety data sheets. Key statements include P260 (Do not breathe dust), P280 (Wear protective
gloves/clothing/eye protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes...).[2][3]

Toxicological Information

The toxicological properties of hafnium tetrabromide have not been thoroughly investigated.[2]
However, there are reports of liver damage resulting from exposure to hafnium compounds.[2]
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[7] Itis not classified as a carcinogen by OSHA.[2] For hafnium compounds in general, the
National Institute for Occupational Safety and Health (NIOSH) has established a
Recommended Exposure Limit (REL) and an Immediately Dangerous to Life or Health (IDLH)

concentration.
Parameter Value Agency Notes
Time-Weighted
Average concentration
NIOSH REL (TWA) 0.5 mg/m3 (as Hf) NIOSH
for up to a 10-hour
workday.[8]
Permissible Exposure
OSHA PEL (TWA) 0.5 mg/m3 (as Hf) OSHA Limit for an 8-hour
workday.[8]
Based on acute oral
Revised IDLH 50 mg/m3 (as Hf) NIOSH toxicity data in

animals.[8]

No specific experimental protocols for determining the toxicity of hafnium tetrabromide were
available in the consulted resources. The IDLH value is based on animal studies of hafnium
compounds in general.

Experimental Protocols and Workflows
Standard Handling Protocol for Hafnium Tetrabromide

Due to its moisture-sensitive and corrosive nature, hafnium tetrabromide must be handled with
specific precautions. The following workflow outlines the mandatory steps for safe handling in a
research environment.

Caption: Workflow for the safe handling of Hafnium Tetrabromide.
Methodology:

o Preparation: Before handling, ensure all necessary personal protective equipment (PPE) is
worn, including chemical-resistant gloves, safety goggles, and a lab coat.[2] An appropriate
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exhaust ventilation system, such as a fume hood, must be operational.[2]

o Handling: All manipulations of hafnium tetrabromide should be performed in a controlled
environment to prevent contact with moisture.[2] This is best achieved within a fume hood or
under an inert atmosphere (e.g., in a glovebox). Avoid any actions that could generate dust
or aerosols.[2]

o Storage: The compound must be stored in a tightly sealed container under an inert gas to
prevent degradation from moisture.[2] The storage area must be dry, well-ventilated, and
separate from incompatible materials.[2]

» Disposal: All waste material must be treated as hazardous. It should be collected in suitable,
closed containers and disposed of through a licensed professional waste disposal service.[2]
Do not allow the product to enter drains.[2]

First Aid Protocol for Exposure

Immediate and appropriate first aid is critical in the event of exposure to hafnium tetrabromide.
The following decision tree outlines the steps to be taken for different routes of exposure.

Caption: First aid decision tree for Hafnium Tetrabromide exposure.
Methodology:

o General Advice: In all cases of exposure, remove the individual from the area and consult a
physician, providing them with the Safety Data Sheet.[2]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. If contact lenses are present and easy to remove, do
so. Continue rinsing and seek immediate medical attention from a poison center or doctor.[2]

o Skin Contact: Remove all contaminated clothing at once. Thoroughly wash the affected skin
with soap and plenty of water.[2] Seek medical attention if irritation develops or persists.[2]

 Inhalation: Move the affected person to an area with fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
medical aid.[2]
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« Ingestion: If the person is conscious, have them rinse their mouth and drink two to four
cupfuls of water. Never give anything by mouth to an unconscious person and do not induce
vomiting.[2] Get immediate medical aid.[2]

Chemical Incompatibility and Hazardous Reactions

Hafnium tetrabromide is stable under recommended storage conditions but can undergo
hazardous reactions with certain substances.[2] Its primary incompatibility is with moisture.

Caption: Hydrolysis reaction of Hafnium Tetrabromide.

Methodology: Hafnium tetrabromide is highly sensitive to moisture.[1] When it comes into
contact with water, it hydrolyzes to form hafnium oxide (HfO2) and hydrobromic acid (HBr).[5]
This reaction is hazardous due to the formation of corrosive hydrobromic acid.

Reaction: HfBra + 2H20 - HfO2 + 4HBIr[5]

Therefore, it is critical to store hafnium tetrabromide away from water and other sources of
moisture.[2] While data on other specific incompatibilities for the tetrabromide form is limited,
general safety practice for reactive metal halides suggests avoiding strong oxidizing agents
and strong bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hafnium Tetrabromide: A Comprehensive Technical
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083106#hafnium-tetrabromide-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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